6-(Methylamino)pyridazine-3-carboxamide
Overview
Description
6-(Methylamino)pyridazine-3-carboxamide is a chemical compound with the molecular formula C6H8N4O and a molecular weight of 152.15 . It is a versatile material used in scientific research and exhibits unique properties that make it valuable for drug discovery, organic synthesis, and material science.
Synthesis Analysis
The synthesis of pyridazine derivatives, including 6-(Methylamino)pyridazine-3-carboxamide, often involves reactions such as the Lewis acid-mediated inverse electron demand Diels-Alder reaction, and copper-catalyzed aerobic 6-endo-trig cyclizations . These reactions provide functionalized pyridazines with high regiocontrol .Molecular Structure Analysis
The 6-(Methylamino)pyridazine-3-carboxamide molecule contains a total of 27 bonds. There are 14 non-H bonds, 7 multiple bonds, 5 rotatable bonds, 1 double bond, 6 aromatic bonds, 1 six-membered ring, 1 primary amide (aromatic), 1 secondary amine (aliphatic), 1 secondary amine (aromatic), and 1 Pyridazine .Chemical Reactions Analysis
The pyridazine ring, a key component of 6-(Methylamino)pyridazine-3-carboxamide, is characterized by weak basicity, a high dipole moment that subtends π-π stacking interactions, and robust, dual hydrogen-bonding capacity . These properties contribute to unique applications in molecular recognition .Scientific Research Applications
Agricultural Chemicals
Pyridazines have been studied for their potential as weed killers in agriculture .
Pharmacology
Some pyridazinone derivatives show antiplatelet activity , which could be useful in developing treatments for blood clot-related disorders .
Antimicrobial and Antiviral Agents
N-alkyl-3-(alkylamino)pyrazine-2-carboxamides, a related group of compounds, have been tested for antimicrobial and antiviral activity .
Future Directions
The pyridazine ring, a key component of 6-(Methylamino)pyridazine-3-carboxamide, has been recognized for its potential in drug discovery, especially due to its unique physicochemical properties . The recent approvals of drugs that incorporate a pyridazine ring highlight its potential for broader application in drug design .
Mechanism of Action
Target of Action
Similar compounds with a pyridazine ring have been found to interact with protein tyrosine kinase 2 (tyk2) .
Mode of Action
These properties can be of importance in drug-target interactions .
Biochemical Pathways
Compounds with a similar pyridazine ring have been found to target the janus kinase (jak)-signal transducer and activator of transcription (stat) pathway .
Result of Action
Similar compounds have been found to inhibit tyk2 kinase in three distinct states: the autoinhibited state and two activated states for autophosphorylation and phosphorylation of downstream protein substrates .
Action Environment
The inherent polarity, low cytochrome p450 inhibitory effects, and potential to reduce interaction of a molecule with the cardiac herg potassium channel of the pyridazine ring may add additional value in drug discovery and development .
properties
IUPAC Name |
6-(methylamino)pyridazine-3-carboxamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8N4O/c1-8-5-3-2-4(6(7)11)9-10-5/h2-3H,1H3,(H2,7,11)(H,8,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YRFNVLFHPIUZNZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC1=NN=C(C=C1)C(=O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8N4O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
152.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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